molecular formula C22H20N4O3S B307699 3-[7-Acetyl-3-(allylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl methyl ether

3-[7-Acetyl-3-(allylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl methyl ether

Cat. No. B307699
M. Wt: 420.5 g/mol
InChI Key: OJJZMNYOXIBYAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[7-Acetyl-3-(allylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl methyl ether is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains a triazine ring, a benzoxazepine ring, and an allylsulfanyl group. It has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 3-[7-Acetyl-3-(allylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl methyl ether is not fully understood. However, it is believed to interact with various cellular targets, including enzymes and receptors, leading to the inhibition of cell proliferation and the induction of apoptosis.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits biochemical and physiological effects that are beneficial in various disease conditions. For instance, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been shown to possess antiviral and antimicrobial activities, making it a potential candidate for the treatment of viral and bacterial infections.

Advantages and Limitations for Lab Experiments

3-[7-Acetyl-3-(allylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl methyl ether has several advantages and limitations when used in lab experiments. One of the advantages is its relatively simple synthesis process, which makes it readily available for use in various experiments. However, its low solubility in water limits its use in certain experiments, and its potential toxicity requires careful handling.

Future Directions

There are several future directions for the use of 3-[7-Acetyl-3-(allylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl methyl ether in scientific research. One of the primary areas of interest is its potential use as a pharmacological agent for the treatment of cancer, viral, and bacterial infections. Additionally, its unique chemical structure makes it a potential candidate for the development of new drugs with improved efficacy and reduced toxicity.
Conclusion
In conclusion, this compound is a promising compound that has shown potential in various fields of scientific research. Its unique chemical structure and potential therapeutic properties make it a potential candidate for further investigation and development of new drugs. However, more research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 3-[7-Acetyl-3-(allylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl methyl ether has been achieved using different methods. One of the most common methods involves the reaction of 7-acetyl-3-(allylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine with phenylmethyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent such as dimethylformamide or dimethyl sulfoxide, and the product is obtained through filtration and purification.

Scientific Research Applications

3-[7-Acetyl-3-(allylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl methyl ether has been studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a pharmacological agent due to its unique chemical structure and potential therapeutic properties. It has been shown to exhibit anticancer, antiviral, and antimicrobial activities in vitro, making it a promising candidate for further investigation.

properties

Molecular Formula

C22H20N4O3S

Molecular Weight

420.5 g/mol

IUPAC Name

1-[6-(3-methoxyphenyl)-3-prop-2-enylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone

InChI

InChI=1S/C22H20N4O3S/c1-4-12-30-22-23-20-19(24-25-22)17-10-5-6-11-18(17)26(14(2)27)21(29-20)15-8-7-9-16(13-15)28-3/h4-11,13,21H,1,12H2,2-3H3

InChI Key

OJJZMNYOXIBYAW-UHFFFAOYSA-N

SMILES

CC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SCC=C)C4=CC(=CC=C4)OC

Canonical SMILES

CC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SCC=C)C4=CC(=CC=C4)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.